1'-benzyl-N-butyl-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-(1-benzylpiperidin-4-yl)-N-butylpiperidine-3-carboxamide
• InChI: InChI=1S/C22H35N3O/c1-2-3-13-23-22(26)20-10-7-14-25(18-20)21-11-15-24(16-12-21)17-19-8-5-4-6-9-19/h4-6,8-9,20-21H,2-3,7,10-18H2,1H3,(H,23,26)
• InChI Key: KJIHMBNYIBUZIK-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1CCCN(C1)C2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C22H35N3O
• Molecular Weight: 357.5 g/mol

Description

1-benzyl-N-butyl-1,4'-bipiperidine-3-carboxamide, also known as BTCP, is a piperidine derivative that has been extensively studied for its potential use as an analgesic and anesthetic agent. BTCP has been found to have a high affinity for the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. In

Mechanism of Action

The mechanism of action of 1'-benzyl-N-butyl-1,4'-bipiperidine-3-carboxamide involves its binding to the mu-opioid receptor, which leads to the activation of downstream signaling pathways that mediate its analgesic and anesthetic effects. 1'-benzyl-N-butyl-1,4'-bipiperidine-3-carboxamide has been found to be a full agonist of the mu-opioid receptor, meaning that it produces the maximum possible effect when it binds to the receptor.
Biochemical and Physiological Effects
1'-benzyl-N-butyl-1,4'-bipiperidine-3-carboxamide has been found to produce potent analgesic and anesthetic effects in animal studies. It has also been found to have a low toxicity profile and does not produce significant respiratory depression or other adverse effects commonly associated with opioids. 1'-benzyl-N-butyl-1,4'-bipiperidine-3-carboxamide has also been found to have a longer duration of action compared to other opioids, which makes it a promising candidate for use in surgical procedures.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1'-benzyl-N-butyl-1,4'-bipiperidine-3-carboxamide for lab experiments is its high potency and selectivity for the mu-opioid receptor. This makes it a useful tool for studying the role of the mu-opioid receptor in pain and anesthesia. However, one limitation of 1'-benzyl-N-butyl-1,4'-bipiperidine-3-carboxamide is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 1'-benzyl-N-butyl-1,4'-bipiperidine-3-carboxamide. One area of interest is the development of more soluble derivatives of 1'-benzyl-N-butyl-1,4'-bipiperidine-3-carboxamide that can be administered more easily in experimental settings. Another area of interest is the investigation of the potential use of 1'-benzyl-N-butyl-1,4'-bipiperidine-3-carboxamide in the treatment of chronic pain and other conditions that require long-term analgesic therapy. Finally, further studies are needed to fully understand the mechanism of action of 1'-benzyl-N-butyl-1,4'-bipiperidine-3-carboxamide and its potential for use as an anesthetic agent in surgical procedures.

Synthesis Methods

The synthesis of 1'-benzyl-N-butyl-1,4'-bipiperidine-3-carboxamide involves the reaction of N-butylpiperidine with benzyl chloride in the presence of a base, followed by the reaction of the resulting benzyl-N-butylpiperidine with 3-chlorocarbonylbipiperidine. The final product is obtained through purification and isolation processes. This synthesis method has been well-established in the literature and has been used in numerous studies.

Scientific Research Applications

1'-benzyl-N-butyl-1,4'-bipiperidine-3-carboxamide has been extensively studied for its potential use as an analgesic and anesthetic agent. In animal studies, 1'-benzyl-N-butyl-1,4'-bipiperidine-3-carboxamide has been found to have a high affinity for the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. 1'-benzyl-N-butyl-1,4'-bipiperidine-3-carboxamide has also been found to have anesthetic properties, which makes it a promising candidate for use in surgical procedures.